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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Pigment Red 112 (C.I.

12370), a monoazo pigment widely utilized for its vibrant yellowish-red shade and robust

performance characteristics.[1][2] This document is intended to assist researchers, scientists,

and drug development professionals in selecting the optimal Pigment Red 112 product for

their specific applications by presenting key performance indicators from various

manufacturers, supported by standardized experimental protocols.

Introduction to Pigment Red 112
Pigment Red 112, also known as Naphthol Red FGR, is a high-performance organic pigment

recognized for its excellent color strength, good lightfastness, and thermal stability.[1][3][4] Its

applications are diverse, ranging from inks (water-based and solvent-based), coatings

(industrial and decorative), and plastics to textile printing and even agricultural uses like seed

coloration.[1][2][3][5] The performance of Pigment Red 112 can, however, vary between

manufacturers due to differences in synthesis, particle size distribution, and post-treatment

processes. This guide outlines a systematic approach to benchmarking its performance.

Comparative Performance Data
The following table summarizes key quantitative performance data for Pigment Red 112 from

a selection of manufacturers. The data has been compiled from publicly available technical

data sheets. It is important to note that direct comparison can be challenging due to variations
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in testing methodologies. The subsequent section on Experimental Protocols provides a

standardized framework for in-house evaluation.
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Property
Manufacture

r A

Manufacture

r B

Manufacture

r C

Manufacture

r D
Test Method

Color Shade
Yellowish

Red

Bright Neutral

Red

Bright

Yellowish

Shade Red

Bright Neutral

Red

Visual/Spectr

ophotometric

Specific

Surface Area

(m²/g)

17-40 37-40 Not Specified Not Specified ISO 9277

Oil

Absorption (

g/100g )

40-50 40-50 30-50 ≤40
ISO 787-5 /

ASTM D281

pH Value 6-8 6-8 4.5-7.5 6-7
ISO 787-9 /

ASTM D1208

Heat Stability

(°C)
180 170 170 200 (5 min)

ISO 787-21 /

ASTM D2485

Light

Fastness

(Full Shade,

1-8)

6-7 7-8 7-8 7

ISO 105-B02

/ ASTM

D4303

Light

Fastness

(Reduced

Tint, 1-8)

6 Not Specified Not Specified 6

ISO 105-B02

/ ASTM

D4303

Acid

Resistance

(1-5)

5 4 5 5 ISO 787-1

Alkali

Resistance

(1-5)

5 4 5 5 ISO 787-1

Water

Resistance

(1-5)

Not Specified 4 Not Specified 5 ISO 787-1
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Ethanol

Resistance

(1-5)

3 4 Not Specified 4 ISO 787-1

Xylene

Resistance

(1-5)

Not Specified Not Specified Not Specified 5 ISO 787-1

Migration

Resistance

(1-5)

4 Not Specified Not Specified 5 EN 14469-4

Note: The data presented is for illustrative purposes and should be verified with the respective

manufacturers. The performance can vary depending on the specific grade and application.

Experimental Protocols
To facilitate a direct and unbiased comparison of Pigment Red 112 from different sources, the

following standardized experimental protocols are recommended. These protocols are based

on internationally recognized standards from ISO and ASTM.[6][7]

Determination of Oil Absorption
Objective: To determine the quantity of linseed oil required to form a coherent paste with a

given amount of pigment. This value is indicative of the pigment's dispersibility and vehicle

demand.

Methodology: Based on ISO 787-5 and ASTM D281.

Weigh 10 g of the dry Pigment Red 112 sample onto a clean glass plate.

Add refined linseed oil drop by drop from a burette onto the pigment.

After the addition of each drop, thoroughly incorporate the oil into the pigment using a steel

spatula.

Continue adding oil until a single, stiff paste of a smooth consistency is formed.
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Record the volume of oil consumed in milliliters.

Calculate the oil absorption as the grams of oil required per 100 grams of pigment.

Light Fastness Testing
Objective: To assess the resistance of the pigment to fading or color change upon exposure to

a standardized light source.

Methodology: Based on ISO 105-B02 and ASTM D4303.

Prepare a dispersion of the pigment in a suitable binder (e.g., acrylic emulsion for water-

based systems, alkyd resin for solvent-based systems) at a specified pigment-to-binder ratio.

Apply a uniform film of the dispersion onto a standardized substrate (e.g., drawdown card).

Prepare both a full shade sample and a reduced tint sample (e.g., 1:10 pigment to titanium

dioxide).

Allow the films to dry completely.

Partially cover each sample with an opaque material.

Expose the samples to a xenon arc light source under controlled conditions of temperature

and humidity as specified in the standard.

Simultaneously expose the Blue Wool Scale standards (1-8).

Periodically evaluate the color change of the exposed portion of the sample against the

unexposed portion and compare it to the fading of the Blue Wool Scale standards.

The lightfastness rating corresponds to the Blue Wool Scale number that shows a similar

degree of fading.

Heat Stability Testing
Objective: To evaluate the pigment's ability to withstand high temperatures without significant

color change, which is critical for applications like baking enamels and plastics processing.[4]
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Methodology: Based on ISO 787-21 and ASTM D2485.

Prepare a sample of the pigment incorporated into the intended application medium (e.g., a

paint system or a plastic resin).

Apply the colored medium to a suitable substrate.

Place the prepared sample in a laboratory oven at a series of specified temperatures (e.g.,

160°C, 180°C, 200°C) for a defined duration (e.g., 10 minutes, 20 minutes).

After cooling to room temperature, compare the color of the heat-exposed sample to an

unheated control sample.

The heat stability is reported as the maximum temperature at which no significant color

change is observed.

Chemical Resistance Testing
Objective: To assess the pigment's resistance to various chemicals, which is crucial for its

durability in different environments.

Methodology: Based on ISO 787-1.

Prepare coated panels as described in the lightfastness test.

Immerse separate panels in solutions of 5% hydrochloric acid, 5% sodium hydroxide, water,

and selected organic solvents (e.g., ethanol, xylene) for a specified period (e.g., 24 hours) at

room temperature.

After immersion, rinse the panels with deionized water and allow them to dry.

Evaluate any changes in color, gloss, or blistering and rate the resistance on a scale of 1 to

5, where 5 represents no change.

Visualizations
The following diagrams illustrate the experimental workflow for performance testing and a

logical relationship for evaluating pigment suitability.
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Caption: Experimental workflow for benchmarking Pigment Red 112.
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Caption: Logical flow for selecting the appropriate Pigment Red 112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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112 from Various Manufacturers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035991#benchmarking-the-performance-of-pigment-
red-112-from-different-manufacturers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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